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Abstract
Laureth-1 phosphate is an anionic surfactant belonging to the family of alkyl ether

phosphates. Its amphiphilic nature, comprising a hydrophobic lauryl (C12) tail and a hydrophilic

phosphate head group linked by a single ethoxy unit, imparts valuable surface-active

properties. These characteristics make it a versatile ingredient in various applications, including

cosmetics, personal care products, and potentially in drug delivery systems as an emulsifier,

stabilizer, and solubilizing agent. This technical guide provides a comprehensive overview of

the available physicochemical data for Laureth-1 phosphate, details relevant experimental

protocols for its characterization, and presents logical workflows for its analysis. While specific

experimental values for some properties of Laureth-1 phosphate are not readily available in

the public domain, this guide leverages data from structurally related compounds to provide

valuable insights for researchers and formulation scientists.

Chemical Identity and Structure
Laureth-1 phosphate is the ester of phosphoric acid and laureth-1, which is the polyethylene

glycol ether of lauryl alcohol with an average of one ethylene oxide unit.

Chemical Structure:
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Table 1: Chemical Identifiers for Laureth-1 Phosphate

Identifier Value

Chemical Name 2-(dodecyloxy)ethyl dihydrogen phosphate

INCI Name Laureth-1 Phosphate

CAS Number 45245-91-8

Molecular Formula C14H31O5P[1]

Molecular Weight 310.37 g/mol [1]

SMILES CCCCCCCCCCCCOCCOP(=O)(O)O[1]

InChIKey JUFHABKBWMZXKL-UHFFFAOYSA-N[1]

Physicochemical Properties
A thorough understanding of the physicochemical properties of Laureth-1 phosphate is crucial

for its effective application in research and product development. The following sections

summarize the available data, with comparative values from related compounds provided for

context where direct data for Laureth-1 phosphate is unavailable.

Solubility
The solubility of a surfactant is a critical parameter influencing its formulation and performance.

Table 2: Solubility Data
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Property
Laureth-1
Phosphate

Lauryl Phosphate
(related compound)

Laureth-4
Phosphate (related
compound)

Water Solubility
1.815 mg/L @ 25 °C

(estimated)[2]
Poorly soluble Water dispersible[3]

Solubility in Alcohols

Good solubility in low

aliphatic alcohols

(e.g., methanol,

ethanol) (inferred from

Laureth-1)[4]

-

Soluble in methanol,

acetone, and

benzene[3]

Acidity (pKa)
The pKa values of the phosphate headgroup determine the ionization state of the molecule at a

given pH, which in turn affects its surface activity and interaction with other components. As a

monoalkyl phosphate ester, Laureth-1 phosphate has two acidic protons.

Table 3: pKa Data (Comparative)

Property Value

pKa1 of monoalkyl phosphate esters Generally in the range of 1-2

pKa2 of monoalkyl phosphate esters Typically around 6-7

Note: Specific experimental pKa values for Laureth-1 phosphate are not readily available. The

provided ranges are based on the known behavior of similar monoalkyl phosphate compounds.

Surface Activity
The surface-active properties of Laureth-1 phosphate, such as its critical micelle

concentration (CMC) and its ability to reduce surface tension, are fundamental to its function as

a surfactant.

Table 4: Surface Activity Data (Comparative)
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Property
Laureth-1
Phosphate

Lauryl Phosphate
Monoester
(Potassium Salt)
(related compound)

Sodium Lauryl
Ether Sulfate
(SLES) (related
surfactant)

Critical Micelle

Concentration (CMC)
Data not available 0.569 mmol/L ~0.80 mM[5]

Surface Tension at

CMC (γCMC)
Data not available 25.08 mN/m ~34 mN/m[5]

Thermal Stability
The thermal stability of Laureth-1 phosphate is an important consideration for its processing

and storage. The decomposition of phosphate esters is influenced by the nature of the alkyl

group.

General Trends for Alkyl Phosphate Esters:

Decomposition Pathway: Primarily through β-elimination reactions, forming an alkene and

phosphoric acid.[6]

Thermal Stability: Generally, aryl phosphate esters are more thermally stable than alkyl

phosphate esters. Within alkyl phosphates, primary alkyl groups (like in Laureth-1
phosphate) are more stable than secondary and tertiary alkyl groups.[7]

Decomposition Temperature: The onset of thermal decomposition for trialkyl phosphates

typically occurs in the range of 270-290°C in an inert atmosphere.[6][8]

Experimental Protocols
This section details the methodologies for key experiments used to characterize the

physicochemical properties of Laureth-1 phosphate.

Synthesis of Laureth-1 Phosphate
The synthesis of monoalkyl phosphates can be achieved through the phosphorylation of the

corresponding alcohol. A general procedure involves the reaction of Laureth-1 with a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.researchgate.net/figure/Surface-tension-versus-concentration-of-individual-surfactants_fig1_298905033
https://www.researchgate.net/figure/Surface-tension-versus-concentration-of-individual-surfactants_fig1_298905033
https://www.benchchem.com/product/b12777529?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Thermal_Decomposition_of_Phosphate_Esters_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.benchchem.com/product/b12777529?utm_src=pdf-body
https://www.benchchem.com/product/b12777529?utm_src=pdf-body
https://pdfs.semanticscholar.org/0bdf/2119922b0fcccb07c1ab702050452bceb14f.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Thermal_Decomposition_of_Phosphate_Esters_for_Researchers_and_Drug_Development_Professionals.pdf
https://pubmed.ncbi.nlm.nih.gov/696625/
https://www.benchchem.com/product/b12777529?utm_src=pdf-body
https://www.benchchem.com/product/b12777529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12777529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


phosphating agent.

Materials:

Laureth-1 (2-(dodecyloxy)ethanol)

Phosphorus pentoxide (P2O5) or Polyphosphoric acid (PPA)

Inert solvent (e.g., toluene, dichloromethane)

Heel of a previous product batch (optional, for P2O5 method)[9]

Water

Hydrogen peroxide (optional, for color improvement)[9]

Procedure (using P2O5):[9]

In a reaction vessel equipped with a stirrer and a temperature controller, a heel of a

previously synthesized Laureth-1 phosphate mixture is charged.

Phosphorus pentoxide is suspended in the heel with vigorous stirring.

Laureth-1 is then added to the suspension. The reaction is typically carried out at an

elevated temperature (e.g., 80-85°C) for a set period (e.g., 2 hours).

After the initial reaction, water is added to hydrolyze any remaining phosphating agent and to

form the final acid phosphate. A small amount of hydrogen peroxide may be added to

decolorize the product.

The mixture is stirred for an additional period to ensure complete reaction.

The final product is a mixture of mono- and di-alkyl phosphates, which can be purified if

necessary.

Purification: Purification can be achieved by techniques such as liquid-liquid extraction to

remove unreacted starting materials and inorganic phosphates.
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Determination of Critical Micelle Concentration (CMC)
The CMC can be determined by measuring a physical property of the surfactant solution as a

function of its concentration. A sharp change in the measured property indicates the onset of

micelle formation.

Method 1: Surface Tension Measurement

Principle: The surface tension of a surfactant solution decreases with increasing

concentration until the CMC is reached, after which it remains relatively constant.

Apparatus: Tensiometer (e.g., using the du Noüy ring or Wilhelmy plate method).

Procedure:

Prepare a series of aqueous solutions of Laureth-1 phosphate with varying

concentrations.

Measure the surface tension of each solution at a constant temperature.

Plot the surface tension as a function of the logarithm of the surfactant concentration.

The CMC is the concentration at the point of inflection in the curve.

Method 2: Conductivity Measurement

Principle: For ionic surfactants, the equivalent conductivity of the solution changes with

concentration. The slope of the conductivity versus concentration plot changes at the CMC

due to the lower mobility of the micelles compared to the free monomers.

Apparatus: Conductivity meter.

Procedure:

Prepare a series of aqueous solutions of Laureth-1 phosphate.

Measure the conductivity of each solution at a constant temperature.

Plot the specific conductivity versus the surfactant concentration.
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The plot will show two linear regions with different slopes. The intersection of these two

lines corresponds to the CMC.

Analysis of Thermal Stability
Thermogravimetric analysis (TGA) is a standard technique to evaluate the thermal stability of

materials.

Apparatus: Thermogravimetric Analyzer (TGA).

Procedure:

A small, accurately weighed sample of Laureth-1 phosphate is placed in a TGA crucible.

The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g.,

nitrogen for inert conditions or air for oxidative conditions).

The weight of the sample is continuously monitored as a function of temperature.

The resulting TGA curve (weight % vs. temperature) provides information on the onset of

decomposition, the temperature of maximum decomposition rate, and the amount of residue.

Visualizations
Experimental Workflow for Physicochemical
Characterization
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Caption: Workflow for the synthesis and physicochemical characterization of Laureth-1
phosphate.

Logical Relationship for CMC Determination
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Caption: Logical workflow for the determination of the Critical Micelle Concentration (CMC).

Applications in Research and Drug Development
Laureth-1 phosphate's surfactant properties make it a candidate for various applications in the

pharmaceutical and research fields:

Emulsifier: Its ability to stabilize oil-in-water emulsions is valuable for formulating creams,

lotions, and other topical drug delivery systems.

Solubilizing Agent: It can enhance the solubility of poorly water-soluble active pharmaceutical

ingredients (APIs), potentially improving their bioavailability.

Wetting Agent: In solid dosage forms, it can act as a wetting agent to facilitate the dissolution

of the drug.
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Membrane Interaction Studies: As an amphiphilic molecule, it can be used in model systems

to study surfactant-cell membrane interactions, which is relevant for understanding drug

absorption and toxicity mechanisms.[10]

Conclusion
Laureth-1 phosphate is a versatile anionic surfactant with potential applications in various

scientific and industrial fields, including drug development. While a complete set of

experimentally determined physicochemical properties for this specific compound is not yet

available in the public literature, this guide provides a solid foundation based on its chemical

structure and data from related compounds. The detailed experimental protocols and logical

workflows presented herein offer a practical framework for researchers to characterize

Laureth-1 phosphate and similar materials, enabling its informed application in formulation

and research. Further experimental investigation is warranted to fully elucidate the specific

physicochemical profile of Laureth-1 phosphate and unlock its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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